Cas no 1185346-07-9 (1-(6-Bromo-2-pyridinyl)piperazine hydrochloride)

• Product Name: 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride
• CAS No: 1185346-07-9
• MF: C₉H₁₃BrClN₃
• MW: 278.57661986351
• MDL: MFCD13031910
• CID: 2166771
• Update Time: 2025-11-02

1-(6-Bromo-2-pyridinyl)piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(6-Bromopyridin-2-yl)piperazine hydrochloride
• 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride
• GS0792

• MDL： MFCD13031910
• Inchi： 1S/C9H12BrN3.ClH/c10-8-2-1-3-9(12-8)13-6-4-11-5-7-13;/h1-3,11H,4-7H2;1H
• InChI Key： ZJWVZGKRXDTREX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=N1)N1CCNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 159
• Topological Polar Surface Area: 28.2

Additional information on 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride

1-(6-Bromo-2-pyridinyl)piperazine hydrochloride (CAS 1185346-07-9): A Comprehensive Overview

1-(6-Bromo-2-pyridinyl)piperazine hydrochloride (CAS 1185346-07-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a bromopyridine moiety linked to a piperazine ring, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it valuable for developing novel therapeutic agents, particularly in the fields of central nervous system (CNS) drug discovery and cancer research.

The growing interest in 1-(6-Bromo-2-pyridinyl)piperazine HCl aligns with current trends in precision medicine and targeted drug delivery. Researchers are actively exploring its potential in designing small molecule inhibitors and receptor modulators, addressing frequently searched topics like "how to improve drug bioavailability" and "new approaches to neurodegenerative disease treatment." The compound's halogenated pyridine structure provides excellent opportunities for further functionalization, making it a versatile building block in medicinal chemistry.

From a chemical perspective, 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride demonstrates excellent solubility in polar solvents, which is particularly important for pharmaceutical formulation development. Its molecular weight of 292.57 g/mol and defined crystalline structure (confirmed by X-ray diffraction studies) ensure consistent quality in research applications. The presence of both basic nitrogen atoms and a halogen substituent creates multiple sites for chemical modification, answering common search queries about "customizable chemical intermediates for drug discovery."

In the context of green chemistry initiatives - a hot topic in 2024 - the synthesis of 1-(6-Bromo-2-pyridinyl)piperazine HCl has been optimized to reduce environmental impact. Modern protocols emphasize atom economy and catalytic processes, addressing the industry's shift toward sustainable practices. This aligns with frequently searched terms like "eco-friendly chemical synthesis" and "green alternatives in pharmaceutical manufacturing."

The compound's applications extend beyond pharmaceuticals. Recent studies have explored its use in material science, particularly in developing organic electronic materials and coordination polymers. The bromine atom serves as an excellent handle for cross-coupling reactions, making this compound valuable for creating advanced materials with tailored properties - a subject of increasing interest in academic and industrial research circles.

Quality control of 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements (typically >98%) demanded by research applications. This addresses common quality-related search queries from scientists and procurement specialists in the chemical industry.

From a market perspective, the demand for high-purity 1-(6-Bromo-2-pyridinyl)piperazine HCl has shown steady growth, particularly from contract research organizations (CROs) and academic research institutions. The compound's role in developing next-generation therapeutics positions it as a valuable material in the expanding pharmaceutical intermediates market, projected to grow significantly in the coming years.

Storage and handling of 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride require standard laboratory precautions. The compound should be kept in airtight containers under dry conditions at room temperature, with protection from light to maintain stability. These practical considerations respond to frequently asked questions about proper chemical storage procedures in research settings.

Future research directions for CAS 1185346-07-9 include exploring its potential in combinatorial chemistry libraries and investigating its structure-activity relationships in various biological systems. These developments align with current trends in high-throughput screening and computational drug design, areas generating substantial interest in the scientific community.

In conclusion, 1-(6-Bromo-2-pyridinyl)piperazine hydrochloride represents an important building block in modern chemical research. Its versatility in medicinal chemistry, relevance to current drug discovery trends, and potential applications in material science ensure its continued importance in scientific advancement. As research progresses, this compound will likely play an increasingly significant role in developing innovative solutions to complex chemical and biological challenges.